Cas no 96686-60-1 (5-Hydroxy-1h-indol-6-yl hydrogen sulfate)

• Product Name: 5-Hydroxy-1h-indol-6-yl hydrogen sulfate
• CAS No: 96686-60-1
• MF: C₈H₇NO₅S
• MW: 229.209881067276
• CID: 804180
• Update Time: 2023-08-03

5-Hydroxy-1h-indol-6-yl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5,6-diol,6-(hydrogen sulfate)
• 5-hydroxy-6-indolyl-O-sulfate
• 5-hydroxy-1h-indol-6-yl hydrogen sulfate
• 5,6-Dhis
• 1H-Indole-5,6-diol, 1-(((7-(dimethylamino)-2-oxo-2H-1-benzopyran-4-yl)acetyl)oxy)-, (+-)-
• 5-Hydroxy-1h-indol-6-yl hydrogen sulfate

• Inchi： 1S/C8H7NO5S/c10-7-3-5-1-2-9-6(5)4-8(7)14-15(11,12)13/h1-4,9-10H,(H,11,12,13)
• InChI Key： WADBTJLNKJQTOX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(=CC2C=CNC=2C=1)O

Computed Properties

• Exact Mass: 229.004
• Monoisotopic Mass: 229.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.814
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.757